6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl-[4-(oxiran-2-ylmethoxy)phenyl]methanone

• IUPAC Name: 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[4-(oxiran-2-ylmethoxy)phenyl]methanone
• InChI: InChI=1S/C17H17NO3S/c19-17(18-7-5-16-13(9-18)6-8-22-16)12-1-3-14(4-2-12)20-10-15-11-21-15/h1-4,6,8,15H,5,7,9-11H2
• InChI Key: KEHBQUCUNVUYAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C(=O)C3=CC=C(C=C3)OCC4CO4
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

The compound is a derivative of thienopyridine, which is a class of heterocyclic compounds containing a thiophene ring fused with a pyridine ring. Thienopyridines are known for their wide range of biological activities and are used in the synthesis of various pharmaceutical agents.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thienopyridines are generally synthesized through multicomponent reactions involving malononitrile, hydrogen sulfide, aldehydes, and alkylating agents.

Molecular Structure Analysis

The molecular structure of this compound likely contains a thienopyridine core, which is a bicyclic system with a five-membered thiophene ring fused with a six-membered pyridine ring. The additional functional groups mentioned in the name suggest the presence of an oxirane (epoxide) group and a methanone group attached to the core structure.

Chemical Reactions Analysis

Thienopyridines can undergo various chemical reactions, including oxidation, reduction, and various substitution reactions. The specific reactions that this compound can undergo would depend on the positions and reactivities of the functional groups present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. For example, some thienopyridines are known to inhibit certain enzymes or act as antagonists for specific receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and activities. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future research directions would depend on the specific activities and properties of this compound. Thienopyridines are a focus of ongoing research due to their wide range of biological activities, and new synthetic methods and applications are continually being explored.